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Abstract: This document provides a comprehensive guide for utilizing 2'-Deschloro-2'-hydroxy
Dasatinib, a key derivative of the potent multi-targeted tyrosine kinase inhibitor Dasatinib, in
kinase inhibition assays. We present the scientific rationale, detailed step-by-step protocols for
both biochemical and cell-based assays, and expert insights into experimental design and data
interpretation. These methodologies are tailored for researchers, scientists, and drug
development professionals aiming to investigate kinase signaling pathways and characterize
potential therapeutic agents.

Introduction: Targeting Kinases in Modern Research

Protein kinases are fundamental regulators of cellular signaling, catalyzing the transfer of a
phosphate group from ATP to specific substrate molecules.[1] This phosphorylation event acts
as a molecular switch, controlling a vast array of processes including cell growth, proliferation,
differentiation, and apoptosis.[2] Consequently, dysregulation of kinase activity is a hallmark of
numerous diseases, most notably cancer, making them premier targets for therapeutic
intervention.[1][3]
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Dasatinib is a second-generation, orally available small-molecule inhibitor that targets multiple
tyrosine kinases.[4][5] It was initially developed as a dual SRC/ABL inhibitor and has
demonstrated high potency against the BCR-ABL fusion protein, the driver of chronic myeloid
leukemia (CML), including forms resistant to first-generation inhibitors like imatinib.[2][6][7][8]
The inhibitory spectrum of Dasatinib is broad, encompassing SRC family kinases (SFKs) such
as SRC, LCK, and YES, as well as c-KIT, platelet-derived growth factor receptor (PDGFR), and
Ephrin receptors.[2][6][9]

2'-Deschloro-2'-hydroxy Dasatinib (CAS 1159977-25-9) is a derivative and potential
metabolite of Dasatinib.[10][11][12][13] Given its structural similarity to the parent compound, it
is projected to exhibit a comparable mechanism of action and target profile. This makes it a
valuable pharmacological tool for researchers studying the signaling pathways modulated by
Dasatinib and for use as a reference compound in screening and profiling assays. This guide
provides robust protocols to effectively characterize its inhibitory activity.

Scientific Principle: Mechanism of Kinase Inhibition

2'-Deschloro-2'-hydroxy Dasatinib, like its parent compound, is an ATP-competitive inhibitor.
[9] Its mechanism of action relies on its ability to bind to the ATP-binding pocket within the
catalytic domain of the target kinase.

Causality of Inhibition:

Competition: The inhibitor's structure mimics the adenine moiety of ATP, allowing it to occupy
the same binding site on the kinase.

» Exclusion: By occupying this pocket, the inhibitor physically prevents ATP from binding.

» Activity Blockade: Without access to ATP, the kinase cannot perform the phosphotransfer
reaction.

e Signal Interruption: Substrate phosphorylation is halted, thereby interrupting the downstream
signaling cascade that promotes cellular processes like proliferation and survival.[2]

This direct competition for the ATP-binding site is a common and effective strategy for
designing potent kinase inhibitors.[14] Notably, Dasatinib is distinguished by its ability to bind to
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both the active and inactive conformations of the ABL kinase, contributing to its high potency
against mutants that confer resistance to other inhibitors.[2]

Normal Kinase Activity Inhibition by 2'-Deschloro-2'-hydroxy Dasatinib
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Figure 1: Mechanism of ATP-competitive kinase inhibition.

PART 1: Biochemical Kinase Inhibition Assay

Biochemical assays directly measure the catalytic activity of a purified kinase enzyme in a
controlled, in vitro environment.[15] They are essential for determining the intrinsic potency of
an inhibitor against its target, typically expressed as an IC50 value (the concentration of
inhibitor required to reduce enzyme activity by 50%). We recommend a luminescence-based
ADP detection assay for its high sensitivity, broad applicability, and non-radioactive format.[1]
[16]
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Principle of the ADP-Glo™ Kinase Assay: This assay quantifies kinase activity by measuring
the amount of ADP produced during the kinase reaction. The assay is performed in two steps:

o Kinase Reaction: The kinase, substrate, ATP, and inhibitor are incubated together. The
kinase phosphorylates the substrate, converting ATP to ADP.

o ADP Detection: An ADP-Glo™ Reagent is added to terminate the kinase reaction and
deplete the remaining ATP. A Kinase Detection Reagent is then added, which uses the
generated ADP to produce ATP in a reaction catalyzed by pyruvate kinase. This newly
synthesized ATP is then used by Ultra-Glo™ Luciferase to generate a luminescent signal
that is directly proportional to the initial kinase activity.[16][17]

Detailed Protocol: In Vitro Kinase Assay (ADP-Glo™
Format)

This protocol is designed to determine the IC50 value of 2'-Deschloro-2'-hydroxy Dasatinib
against a target kinase (e.g., SRC, ABL).

Materials:

e Recombinant human kinase (e.g., Src, Abl)

o Appropriate kinase substrate (e.g., Poly(Glu,Tyr) 4:1)

e ATP solution

o ADP-Glo™ Kinase Assay Kit (Promega or equivalent)

e 2'-Deschloro-2'-hydroxy Dasatinib

» Kinase Assay Buffer (e.g., 40mM Tris-HCI pH 7.5, 20mM MgClz, 0.1 mg/mL BSA)
e DMSO (ACS grade)

o White, opaque 96-well or 384-well assay plates

o Multichannel pipettes
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» Plate-reading luminometer

Experimental Workflow:

1. Prepare Reagents
- Serial dilution of Inhibitor in DMSO
- Kinase, Substrate, ATP solutions

i

2. Set Up Kinase Reaction
Add 5 pL Inhibitor or Vehicle (DMSO)
to wells

i

3. Initiate Reaction
Add 20 pL Master Mix (Kinase + Substrate)
Add 25 uL ATP solution

'

4. Incubate
Incubate at 30°C for 60 minutes

i

5. Stop Reaction & Deplete ATP
Add 25 uL ADP-Glo™ Reagent

'

6. Incubate
Incubate at RT for 40 minutes

'

7. Generate Luminescence
Add 50 pL Kinase Detection Reagent

'

8. Incubate
Incubate at RT for 30-60 minutes

'

9. Read & Analyze
Measure luminescence.
Plot % Inhibition vs. [Inhibitor]
to calculate IC50.
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Figure 2: Workflow for the ADP-Glo™ biochemical kinase assay.
Step-by-Step Methodology:

e Compound Preparation: a. Prepare a 10 mM stock solution of 2'-Deschloro-2'-hydroxy
Dasatinib in 100% DMSO.[9] b. Perform a serial dilution of the stock solution in DMSO to
create a range of concentrations for the dose-response curve (e.g., 10-point, 3-fold
dilutions).

o Assay Plate Setup: a. In a white 96-well plate, add 5 pL of the diluted compound or DMSO
vehicle control to the appropriate wells. b. Include "no enzyme" controls (assay buffer instead
of enzyme) and "no inhibitor" (DMSO vehicle only) controls.

o Kinase Reaction: a. Prepare a master mix containing the kinase enzyme and substrate in
kinase assay buffer. The optimal concentrations should be determined empirically but are
typically in the low nanomolar range for the enzyme. b. Add 20 L of the master mix to each
well. c. Initiate the kinase reaction by adding 25 pL of ATP solution to each well. The final
ATP concentration should ideally be at or near the Km value for the specific kinase to ensure
sensitive detection of ATP-competitive inhibitors. d. Mix the plate gently and incubate at 30°C
for 60 minutes.

» Signal Detection: a. Stop the reaction by adding 25 pyL of ADP-Glo™ Reagent to each well.
[17] b. Incubate at room temperature for 40 minutes to deplete the remaining ATP. c. Add 50
pL of Kinase Detection Reagent to each well to convert ADP to ATP and generate a
luminescent signal.[17] d. Incubate at room temperature for 30-60 minutes. e. Measure
luminescence using a plate reader.

» Data Analysis: a. Calculate the percentage of inhibition for each compound concentration
relative to the "no inhibitor" (0% inhibition) and "no enzyme" (100% inhibition) controls. b.
Plot the percentage of inhibition against the logarithm of the inhibitor concentration. c. Fit the
data to a four-parameter logistic equation to determine the IC50 value.

Data Presentation

Summarize the results in a clear, tabular format.
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Table 1: Sample IC50 Profile for 2'-Deschloro-2'-hydroxy Dasatinib

Kinase Target IC50 (nM)
ABL1 Value
SRC Value

LCK Value
c-KIT Value

| PDGFR( | Value |
Note: Values are hypothetical and must be determined experimentally.

PART 2: Cell-Based Kinase Inhibition Assay

While biochemical assays are crucial for determining direct inhibitory potency, cell-based
assays are vital for confirming that a compound can enter cells and engage its target in a
complex physiological environment.[18][19] A Western blot-based phospho-protein detection
assay provides a direct and robust readout of target inhibition.

Principle of Phospho-Kinase Western Blot: This method measures the phosphorylation status
of a specific kinase or its direct substrate within cells.

Cell Treatment: A relevant cell line (e.g., one with constitutively active Src signaling) is

treated with varying concentrations of the inhibitor.

o Lysis & Protein Quantification: Cells are lysed to release proteins, and the total protein
concentration is normalized across samples.

o Detection: Proteins are separated by size via SDS-PAGE, transferred to a membrane, and
probed with a primary antibody specific to the phosphorylated form of the target protein (e.g.,
anti-phospho-Src Tyr416).

» Validation: The membrane is then stripped and re-probed with an antibody for the total
protein (e.g., anti-total-Src) to ensure that the observed decrease in phosphorylation is due
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to kinase inhibition and not protein degradation. This serves as a self-validating internal
control.[17][20]

Detailed Protocol: Cellular Target Engagement via
Western Blot

Materials:

Cancer cell line with active target kinase (e.g., K562 for ABL, HT-29 for SRC)

o Complete cell culture medium (e.g., RPMI-1640 + 10% FBS)

o 2'-Deschloro-2'-hydroxy Dasatinib

¢ RIPA Lysis Buffer with protease and phosphatase inhibitors

o BCA Protein Assay Kit

o SDS-PAGE gels, buffers, and electrophoresis system

e PVDF membrane and transfer system

¢ Primary antibodies (e.g., anti-phospho-Src (Tyr416), anti-total-Src)

o HRP-conjugated secondary antibody

e Chemiluminescent substrate (ECL)

e Imaging system (e.g., ChemiDoc)

Experimental Workflow:
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1. Cell Culture & Treatment
Seed cells and treat with a dose-range
of inhibitor for 2-4 hours.

l

2. Cell Lysis
Wash cells with PBS, then lyse with
RIPA buffer to extract proteins.

l

3. Protein Quantification
Normalize protein concentration
of all samples using BCA assay.

l

4. SDS-PAGE
Separate protein lysates
by molecular weight.

i

5. Western Blot Transfer
Transfer separated proteins from
the gel to a PVDF membrane.

i

6. Immunoblotting
Probe with anti-phospho-protein Ab,
then HRP-secondary Ab.

i

7. Detection & Imaging
Apply ECL substrate and capture
chemiluminescent signal.

i

8. Re-probe for Validation
Strip membrane and re-probe with
anti-total-protein Ab as a loading control.

i

9. Data Analysis
Quantify band intensity. Observe decrease
in phospho-protein relative to total protein.

Click to download full resolution via product page

Figure 3: Workflow for the cell-based Western blot assay.
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Step-by-Step Methodology:

e Cell Culture and Treatment: a. Seed cells in a 6-well plate at a density that will result in 70-
80% confluency at the time of lysis. Incubate overnight. b. Treat cells with serial dilutions of
2'-Deschloro-2'-hydroxy Dasatinib (e.g., 0, 1, 10, 100, 1000 nM) for a predetermined time
(e.g., 2-4 hours).

o Protein Extraction: a. After treatment, place the plate on ice and wash cells twice with ice-
cold PBS. b. Add 100-200 pL of ice-cold RIPA buffer (containing protease/phosphatase
inhibitors) to each well. c. Scrape the cells, transfer the lysate to a microfuge tube, and
incubate on ice for 30 minutes. d. Centrifuge at 14,000 x g for 15 minutes at 4°C. Collect the
supernatant containing the protein lysate.

» Protein Quantification and Sample Preparation: a. Determine the protein concentration of
each lysate using a BCA assay. b. Normalize all samples to the same concentration (e.g., 1-
2 mg/mL) with lysis buffer. c. Add Laemmli sample buffer and boil at 95°C for 5 minutes.

o SDS-PAGE and Western Blotting: a. Load 20-30 ug of each protein sample into the wells of
an SDS-PAGE gel and run until adequate separation is achieved. b. Transfer the proteins to
a PVDF membrane. c. Block the membrane with 5% BSA or non-fat milk in TBST for 1 hour
at room temperature. d. Incubate the membrane with the primary antibody against the
phosphorylated target (e.g., anti-p-Src) overnight at 4°C. e. Wash the membrane with TBST
and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room
temperature.[17] f. Wash again, then apply the ECL substrate and visualize the bands using
an imaging system.

e Loading Control and Analysis: a. After imaging, strip the membrane and re-probe with an
antibody against the total, non-phosphorylated protein (e.g., anti-total-Src) to confirm equal
protein loading. b. Quantify the band intensities using densitometry software. A dose-
dependent decrease in the phospho-protein signal, with no change in the total protein signal,
confirms specific on-target activity of the inhibitor.

Troubleshooting and Scientific Considerations

o Compound Solubility: Dasatinib and its analogs have low aqueous solubility. Ensure stock
solutions are made in 100% DMSO and that the final DMSO concentration in assays does
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not exceed 0.5% to avoid solvent-induced toxicity or artifacts.[9]

Assay Interference: Be aware that some compounds can interfere with assay readouts (e.g.,
fluorescence quenching, luciferase inhibition). It is crucial to run appropriate controls to
identify such artifacts.[21]

ATP Concentration: In biochemical assays, using an ATP concentration close to the Km of
the kinase is critical for accurately assessing the potency of ATP-competitive inhibitors. High
ATP concentrations can lead to an underestimation of inhibitor potency.

Cellular Context: Results from cell-based assays can be influenced by factors such as cell
permeability, efflux pumps, and intracellular protein concentrations. Discrepancies between
biochemical and cellular potency are common and provide valuable insights into a
compound's drug-like properties.

Conclusion

2'-Deschloro-2'-hydroxy Dasatinib serves as a critical research tool for investigating the

complex roles of the kinases targeted by Dasatinib. The protocols detailed in this guide provide

robust, reliable, and validated methods for characterizing its inhibitory activity. The biochemical

assay offers precise quantification of intrinsic potency (IC50), while the cell-based Western blot

assay confirms target engagement and efficacy in a physiological context. By employing these

methodologies, researchers can confidently probe kinase signaling pathways and advance the

discovery of novel therapeutic agents.

References

Masiello, D., Gorospe, G., & Yang, A. S. (2011). Inhibition of Src Family Kinases and
Receptor Tyrosine Kinases by Dasatinib: Possible Combinations in Solid Tumors. Clinical
Cancer Research, 17(17), 5546-5552. [Link]

Patsnap. (2024). What is the mechanism of Dasatinib? Patsnap Synapse. [Link]
Martens, S. (2023). In vitro kinase assay. Protocols.io. [Link]

Furlong, M. T., et al. (2012). A validated LC-MS/MS assay for the simultaneous determination
of the anti-leukemic agent dasatinib and two pharmacologically active metabolites in human

© 2026 BenchChem. All rights reserved. 11/16 Tech Support


https://cdn.stemcell.com/media/files/pis/10000002471-PIS_01.pdf
https://www.celtarys.com/science-highlights/biochemical-assays-kinase-activity.html
https://www.benchchem.com/product/b601072/docs?utm_src=pdf-body#application-note-protocols-profiling-kinase-inhibition-using-2-deschloro-2-hydroxy-dasatinib
https://aacrjournals.org/clincancerres/article/17/17/5546/100868/Inhibition-of-Src-Family-Kinases-and-Receptor
https://www.patsnap.com/synapse/articles/what-is-the-mechanism-of-dasatinib
https://www.protocols.io/view/in-vitro-kinase-assay-5qpvobkdbv4o/v1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b601072?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

plasma: application to a clinical pharmacokinetic study. Journal of Pharmaceutical and
Biomedical Analysis, 58, 130-135. [Link]

Hantschel, O., et al. (2007). The Btk tyrosine kinase is a major target of the Bcr-Abl inhibitor
dasatinib. Proceedings of the National Academy of Sciences, 104(33), 13283-13288. [Link]

Reaction Biology. (n.d.). KINASE PROFILING & SCREENING. Reaction Biology. [Link]

Agostino, N. M., et al. (2006). Dasatinib: a new step in molecular target therapy. Current
Pharmaceutical Design, 12(23), 2927-2938. [Link]

Pharmacology of Dasatinib (Sprycel); Pharmacokinetics, Mechanism of Action, Uses,
Effects. (2025). YouTube. [Link]

BellBrook Labs. (2018). How Does a Biochemical Kinase Assay Work? BellBrook Labs.
[Link]

Emadali, A., & Ben-Neriah, Y. (2014). In vitro NLK Kinase Assay. Bio-protocol, 4(16), e1204.
[Link]

Liu, Y. K., et al. (2009). Molecular mechanisms of action and potential biomarkers of growth
inhibition of dasatinib (BMS-354825) on hepatocellular carcinoma cells. BMC Cancer, 9, 355.
[Link]

Rix, U., et al. (2008). Chemical proteomic profiles of the BCR-ABL inhibitors imatinib,
nilotinib, and dasatinib reveal novel kinase and nonkinase targets. Blood, 110(12), 4055-
4063. [Link]

Hantschel, O., et al. (2007). The Btk tyrosine kinase is a major target of the Bcr-Abl inhibitor
dasatinib. Proceedings of the National Academy of Sciences of the United States of America,
104(33), 13283-13288. [Link]

Singh, S., et al. (2022). Dasatinib: a potential tyrosine kinase inhibitor to fight against multiple
cancer malignancies. Frontiers in Pharmacology, 13, 958591. [Link]

de Castro, F., et al. (2019). Development and validation of liquid chromatography-tandem
mass spectrometry method to quantify dasatinib in plasma and its application to a

© 2026 BenchChem. All rights reserved. 12 /16 Tech Support


https://pubmed.ncbi.nlm.nih.gov/21982905/
https://www.pnas.org/doi/10.1073/pnas.0705023104
https://www.reactionbiology.com/document/kinase-profiling-screening
https://pubmed.ncbi.nlm.nih.gov/16918451/
https://www.youtube.com/watch?v=s_Kj-o0b_4U
https://www.bellbrooklabs.com/how-does-a-biochemical-kinase-assay-work/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC4555132/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC2765997/
https://www.researchgate.net/publication/5657803_Identified_kinase_targets_of_dasatinib_nilotinib_and_imatinib
https://pubmed.ncbi.nlm.nih.gov/17686968/
https://www.researchgate.net/figure/Mechanism-of-Anticancer-action-of-Dasatinib_fig1_362281987
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b601072?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

pharmacokinetic study. Brazilian Journal of Pharmaceutical Sciences, 55. [Link]

Denic, V., & Yu, H. (2022). In vitro kinase assay. Bio-protocol Preprint. [Link]

BMG LABTECH. (2020). Kinase assays. BMG LABTECH. [Link]

Celtarys Research. (2025). Optimizing Biochemical Assays for Kinase Activity in Drug
Discovery. Celtarys Research. [Link]

de Castro, F,, et al. (2019). Development and validation of liquid chromatography-tandem
mass spectrometry method to quantify dasatinib in plasma and its application to a
pharmacokinetic study. Semantic Scholar. [Link]

Klink, T. A., & Williams, K. P. (2012). Assay Development for Protein Kinase Enzymes. Assay
Guidance Manual. [Link]

A, R., etal. (2017). Validated LC-MS/MS method for simultaneous determination of Dasatinib
and Sitagliptin in rat plasma and its application to pharmacokinetic study. RSC Advances,
7(14), 8443-8451. [Link]

R Discovery. (2011). A validated LC-MS/MS assay for the simultaneous determination of the
anti-leukemic agent dasatinib and two pharmacologically active metabolites in human
plasma: Application to a clinical pharmacokinetic study. R Discovery. [Link]

Reaction Biology. (2022). Spotlight: Cell-based kinase assay formats. Reaction Biology.
[Link]

INITS. (2020). Cell-based test for kinase inhibitors. INIiTS. [Link]

Creative Biolabs. (n.d.). Immuno-oncology Cell-based Kinase Assay Service. Creative
Biolabs. [Link]

Pharmaffiliates. (n.d.). 2'-Deschloro-2'-hydroxy Dasatinib. Pharmaffiliates. [Link]

Veeprho. (n.d.). 2-Deschloro-2-Hydroxy Dasatinib. Veeprho. [Link]

Schade, A. E., et al. (2008). Dasatinib, a small-molecule protein tyrosine kinase inhibitor,
inhibits T-cell activation and proliferation. Blood, 111(3), 1366-1377. [Link]

© 2026 BenchChem. All rights reserved. 13/16 Tech Support


https://www.scielo.br/j/bjps/a/8VjZJk5c68bV7f8r7wKqC3D/?lang=en
https://bio-protocol.org/prep1895
https://www.bmglabtech.com/kinase-assays/
https://celtarys.com/biochemical-assays-for-kinase-activity/
https://www.semanticscholar.org/paper/Development-and-validation-of-liquid-method-to-in-de-Castro-Esteves/f5911475c87e641793753e14c3300062a74c2f42
https://www.ncbi.nlm.nih.gov/books/NBK92003/
https://www.researchgate.net/publication/313498875_Validated_LC-MSMS_method_for_simultaneous_determination_of_Dasatinib_and_Sitagliptin_in_rat_plasma_and_its_application_to_pharmacokinetic_study
https://discovery.researcher.life/article/a-validated-lc-ms-ms-assay-for-the-simultaneous-determination-of-the-anti-leukemic-agent-dasatinib-and-two-pharmacologically-active-metabolites-in-human-plasma-application-to-a-clinical-pharmacokinetic-study/58/130/10.1016%2Fj.jpba.2011.09.008
https://www.reactionbiology.com/blog/spotlight-cell-based-kinase-assay-formats
https://www.inits.at/en/find-technologies/cell-based-test-for-kinase-inhibitors/
https://www.creative-biolabs.com/immuno-oncology/cell-based-kinase-assay-service.htm
https://www.benchchem.com/product/b601072/docs?utm_src=pdf-body#application-note-protocols-profiling-kinase-inhibition-using-2-deschloro-2-hydroxy-dasatinib
https://www.pharmaffiliates.com/en/2-deschloro-2-hydroxy-dasatinib
https://www.veeprho.com/impurities/2-deschloro-2-hydroxy-dasatinib/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC2214745/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b601072?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

e Araujo, J. C., & Logothetis, C. J. (2010). Dasatinib: a potent SRC inhibitor in clinical
development for the treatment of solid tumors. Cancer Treatment and Research, 154, 219—
232. [Link]

e Harenberg, T., et al. (2017). The Src family kinase inhibitor drug Dasatinib and
glucocorticoids display synergistic activity against tongue squamous cell carcinoma and
reduce MET kinase activity. Oncotarget, 8(49), 85078—85093. [Link]

e Johnson, F. M., et al. (2005). DASATINIB INHIBITS THE GROWTH OF MOLECULARLY
HETEROGENEOUS MYELOID LEUKEMIAS. Leukemia, 19(11), 1934-1941. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. bellbrooklabs.com [bellbrooklabs.com]

2. What is the mechanism of Dasatinib? [synapse.patsnap.com]

3. Immuno-oncology Cell-based Kinase Assay Service - Creative Biolabs [creative-
biolabs.com]

e 4. youtube.com [youtube.com]
o 5. researchgate.net [researchgate.net]
e 6. aacrjournals.org [aacrjournals.org]

e 7. The Btk tyrosine kinase is a major target of the Bcr-Abl inhibitor dasatinib - PMC
[pmc.ncbi.nlm.nih.gov]

o 8. Dasatinib: a new step in molecular target therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
¢ 9. cdn.stemcell.com [cdn.stemcell.com]

e 10. Avalidated LC-MS/MS assay for the simultaneous determination of the anti-leukemic
agent dasatinib and two pharmacologically active metabolites in human plasma: application
to a clinical pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]

© 2026 BenchChem. All rights reserved. 14 /16 Tech Support


https://www.ncbi.nlm.nih.gov/pmc/articles/PMC4108998/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC5669882/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC2562301/
https://www.benchchem.com/product/b601072?utm_src=pdf-custom-synthesis#bc-rfq
https://bellbrooklabs.com/how-does-a-biochemical-kinase-assay-work/
https://synapse.patsnap.com/article/what-is-the-mechanism-of-dasatinib
https://www.creative-biolabs.com/immuno-oncology/immuno-oncology-cell-based-kinase-assay-service.htm
https://www.creative-biolabs.com/immuno-oncology/immuno-oncology-cell-based-kinase-assay-service.htm
https://www.youtube.com/watch?v=4OMvc4AeFE0
https://www.researchgate.net/figure/Mechanism-of-Anticancer-action-of-Dasatinib_fig5_370655936
https://aacrjournals.org/clincancerres/article/17/17/5546/76509/Inhibition-of-Src-Family-Kinases-and-Receptor
https://pmc.ncbi.nlm.nih.gov/articles/PMC1940229/
https://pmc.ncbi.nlm.nih.gov/articles/PMC1940229/
https://pubmed.ncbi.nlm.nih.gov/17591830/
https://cdn.stemcell.com/media/files/pis/10000002471-PIS_01.pdf
https://pubmed.ncbi.nlm.nih.gov/21982905/
https://pubmed.ncbi.nlm.nih.gov/21982905/
https://pubmed.ncbi.nlm.nih.gov/21982905/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b601072?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

o 11.

Buy Online CAS Number 1159977-25-9 - TRC - 2’-Deschloro-2’-hydroxy Dasatinib | LGC

Standards [Igcstandards.com]

o 12.

pharmaffiliates.com [pharmaffiliates.com]

e 13. veeprho.com [veeprho.com]

o 14.
e 15.
e 16.
o 17.
e 18.
e 19.
e 20.

pdf.benchchem.com [pdf.benchchem.com]
reactionbiology.com [reactionbiology.com]
bmglabtech.com [bmglabtech.com]
pdf.benchchem.com [pdf.benchchem.com]
reactionbiology.com [reactionbiology.com]
inits.at [inits.at]

Molecular mechanisms of action and potential biomarkers of growth inhibition of

dasatinib (BMS-354825) on hepatocellular carcinoma cells - PMC [pmc.ncbi.nim.nih.gov]

o 21.

Biochemical assays for kinase activity detection - Celtarys [celtarys.com]

¢ To cite this document: BenchChem. [Application Note & Protocols: Profiling Kinase Inhibition
using 2'-Deschloro-2'-hydroxy Dasatinib]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b601072/docs#application-note-protocols-profiling-
kinase-inhibition-using-2-deschloro-2-hydroxy-dasatinib]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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